(3,5-Dimethoxyphenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone

• IUPAC Name: (3,5-dimethoxyphenyl)-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H24N4O4/c1-13-20-17(12-18(21-13)27-4)22-5-7-23(8-6-22)19(24)14-9-15(25-2)11-16(10-14)26-3/h9-12H,5-8H2,1-4H3
• InChI Key: URBIGBISCJWYCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

(3,5-Dimethoxyphenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H24N4O4 and its molecular weight is 372.425. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

Research on molecular interactions of specific antagonists with cannabinoid receptors highlights the importance of understanding compound-receptor interactions for drug development. This research is crucial for designing compounds with selective affinity towards specific receptors, which is relevant for therapeutic applications (Shim et al., 2002).

Synthesis of Novel Compounds

The synthesis of novel compounds, including benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from visnaginone and khellinone demonstrates the ongoing efforts in creating new molecules with potential anti-inflammatory and analgesic properties. Such research underlines the significance of chemical synthesis in discovering new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity

The development and characterization of new pyridine derivatives for antimicrobial applications highlight the role of chemical compounds in addressing resistance to antibiotics. This area of research is critical for public health, especially with the increasing concern over multidrug-resistant microbial strains (Patel et al., 2011).

Fullerenes and Their Derivatives

Studies on the acylation of fullerene derivatives and their potential applications in various fields, including materials science and nanotechnology, showcase the versatility of chemical compounds in technological advancements (Zhang et al., 2002).

Novel Chromone–Pyrimidine Hybrids

Research on the synthesis of chromone–pyrimidine hybrids and their potential anti-tumor properties demonstrates the intersection of organic chemistry and pharmacology in developing new cancer therapies. This area of research is vital for expanding the arsenal of anticancer drugs (Sambaiah et al., 2017).